Cas no 1804681-78-4 (4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide)

• Product Name: 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide
• CAS No: 1804681-78-4
• MF: C₇H₉F₂N₃O₃S
• MW: 253.22646689415
• CID: 4855214
• Update Time: 2025-05-25

4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide

• Inchi： 1S/C7H9F2N3O3S/c1-15-5-3(10)2-4(6(8)9)12-7(5)16(11,13)14/h2,6H,1H3,(H2,10,12)(H2,11,13,14)
• InChI Key： BEBSTEUAYCLMAF-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(C(F)F)N=1)N)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: -0.3
• Topological Polar Surface Area: 117

Additional information on 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide

Comprehensive Overview of 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide (CAS No. 1804681-78-4)

4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide (CAS No. 1804681-78-4) is a specialized sulfonamide derivative with a unique pyridine backbone, widely recognized for its potential applications in pharmaceutical research and agrochemical development. This compound features a difluoromethyl group and a methoxy substituent, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in its role as a building block for designing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The structural uniqueness of 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide makes it a subject of interest in medicinal chemistry. Its sulfonamide moiety is known to interact with various biological targets, such as enzymes and receptors, making it a candidate for developing therapeutic agents. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern. By leveraging its molecular scaffold, scientists aim to create derivatives with enhanced antimicrobial activity, aligning with the growing demand for next-generation antibiotics.

In the agrochemical sector, this compound is explored for its herbicidal and fungicidal properties. The difluoromethyl group is particularly noteworthy for its ability to improve the bioavailability and environmental stability of agrochemicals. With the rising focus on sustainable farming, researchers are investigating its use in low-residue pesticides, which align with eco-friendly agricultural practices. This aligns with the broader trend of green chemistry, where minimizing environmental impact is a priority.

The synthesis of 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide involves multi-step organic reactions, often starting from pyridine precursors. Key steps include halogenation, amination, and sulfonylation, requiring precise control of reaction conditions to achieve high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are employed for characterization, ensuring compliance with pharmaceutical standards. The compound's CAS No. 1804681-78-4 serves as a critical identifier for regulatory and commercial purposes.

From a market perspective, the demand for specialty chemicals like 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide is driven by innovations in personalized medicine and precision agriculture. Its applications in high-throughput screening and combinatorial chemistry further underscore its value in R&D pipelines. As industries prioritize cost-effective synthesis routes, optimizing its production remains a key focus area for chemical manufacturers.

In conclusion, 4-Amino-6-(difluoromethyl)-3-methoxypyridine-2-sulfonamide (CAS No. 1804681-78-4) represents a versatile chemical entity with significant potential across life sciences and material innovation. Its role in addressing contemporary challenges like drug resistance and sustainable agriculture positions it as a compound of enduring relevance. Future research will likely uncover additional applications, solidifying its place in the scientific and industrial landscape.